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Compound of Interest

Compound Name:
Naphthaleneacet-amide methyl-

ester

Cat. No.: B7517779 Get Quote

Disclaimer: The chemical name "Naphthaleneacetamide methyl-ester" is ambiguous. This

guide provides disposal procedures for the two most likely interpretations: 1-Naphthaleneacetic

acid, methyl ester (CAS 2876-78-0) and 1-Naphthaleneacetamide (CAS 86-86-2). The U.S.

Environmental Protection Agency (EPA) groups 1-Naphthaleneacetic acid (NAA), its salts,

ester, and acetamide together for risk assessment, as they are expected to exhibit similar

toxicological effects.[1][2] However, their specific hazards can differ. Always consult the Safety

Data Sheet (SDS) for the specific product you are using and adhere to all local, state, and

federal regulations.

This document provides essential safety and logistical information for the proper disposal of

these compounds, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information
Before handling or disposal, it is crucial to be aware of the hazards associated with these

substances. Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles

(conforming to EU EN166 or OSHA 29 CFR 1910.133).[3][4]

Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[4][5]
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Respiratory Protection: Use only in a well-ventilated area.[6] If ventilation is inadequate or

exposure limits may be exceeded, a full-face respirator may be required.[3]

Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke in the work area.[3][6]

Hazard Data Summary
The following table summarizes the key hazard information for 1-Naphthaleneacetic acid,

methyl ester and 1-Naphthaleneacetamide.

Property
1-Naphthaleneacetic acid,
methyl ester

1-Naphthaleneacetamide

CAS Number 2876-78-0 86-86-2

Physical State Solid[6] Powder Solid[4]

GHS Hazard Statements

H302: Harmful if swallowed.

[6]H315: Causes skin irritation.

[6]H319: Causes serious eye

irritation.[6]H335: May cause

respiratory irritation.[6]

H302: Harmful if swallowed.

[3]H318: Causes serious eye

damage.[3]H361: Suspected of

damaging fertility or the unborn

child.H412: Harmful to aquatic

life with long lasting effects.

Signal Word Warning Danger

Melting Point
Not specified in provided

results.
180 - 185 °C[4]

Incompatibilities
Moisture, Oxidizing agents.[4]

[6]
Oxidizing agents.[4]

Step-by-Step Disposal Protocol
This protocol outlines the procedural steps for the safe disposal of naphthaleneacetamide

methyl ester from the point of generation to final collection.

Step 1: Waste Characterization and Minimization
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Determine if the Waste is Hazardous: Based on the hazard data, this chemical waste is

considered hazardous.[7][8] The generator of the waste is responsible for making this

determination.[8]

Practice Waste Minimization: Before generating waste, consider strategies to reduce its

volume.[6]

Order the smallest quantity of chemical required for your research.[7][9]

Keep an accurate inventory to avoid purchasing duplicates.[7][9]

If possible, substitute with a less hazardous chemical.[7]

Step 2: Segregation and Containerization
Use Appropriate Containers: Collect waste in a container that is chemically compatible,

durable, and has a tightly sealing lid to prevent leaks or spills.[8][9]

Do Not Mix Wastes: Do not mix this waste with other chemical wastes, especially

incompatible ones (e.g., strong acids, bases, oxidizers).[10] Mixing wastes can create

dangerous reactions and complicates disposal.[9]

Collect Residues: Collect solid residues and place them directly into your designated waste

container.[6]

Manage Empty Containers: Uncleaned, empty containers should be treated as hazardous

waste and managed in the same way as the product itself. Rinsate from cleaning containers

may also need to be collected as hazardous waste.[11]

Step 3: Labeling and Storage
Label Waste Containers Clearly: All waste containers must be accurately labeled. The label

should include:

The words "Hazardous Waste".[8]

The full chemical name: "Waste 1-Naphthaleneacetic acid, methyl ester" or "Waste 1-

Naphthaleneacetamide".
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The specific hazards (e.g., "Harmful if Swallowed," "Eye Damage," "Aquatic Hazard").[9]

The date when waste was first added to the container (accumulation start date).[8]

Store in a Designated Area: Store the sealed waste container in a designated Satellite

Accumulation Area (SAA), which should be at or near the point of generation.[7][12]

Ensure Safe Storage: The storage area should be a cool, dry, and well-ventilated location,

away from incompatible materials.[5] Keep the container locked up or otherwise secured to

prevent unauthorized access.[6]

Step 4: Spill and Emergency Procedures
Isolate the Area: In case of a spill, clear the area of all personnel.[6]

Wear Full PPE: Before cleaning, don the appropriate PPE, including respiratory protection.[6]

Contain the Spill: Prevent the spill from entering drains or waterways.[3][6]

Absorb and Collect:

For solids, sweep up the material.[5]

For liquids/solutions, contain and absorb the spill with inert material like sand, earth, or

vermiculite.[6]

Package for Disposal: Place the collected spill material and any contaminated absorbents

into a suitable, labeled container for hazardous waste disposal.[5][6]

Decontaminate: Wash the spill area thoroughly. Decontaminate any equipment used before

re-use.[6]

Step 5: Arrange for Final Disposal
Contact EHS: Do not attempt to dispose of the chemical waste yourself. Contact your

institution's Environmental Health and Safety (EHS) department or equivalent office to

arrange for a hazardous waste pickup.[7]
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Follow Institutional Procedures: Complete any required waste disposal forms or online

requests as per your institution's protocol.[7]

Prohibited Disposal Methods:

DO NOT pour this chemical down the drain.[7]

DO NOT dispose of this chemical in the regular trash.[8]

Final Destination: The EHS office will ensure the waste is transported to an authorized

hazardous or special waste collection point or an approved waste disposal plant in

accordance with all regulations.[6]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

Naphthaleneacetamide Methyl Ester.
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Disposal workflow from generation to collection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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